7-Hydroxy Warfarin-d5
7-Hydroxy Warfarin-d5
One of the isotopic labelled impurities of Warfarin, which is a kind of Coumarin anticoagulant.
Brand Name:
Vulcanchem
CAS No.:
94820-65-2
VCID:
VC0196728
InChI:
InChI=1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/i2D,3D,4D,5D,6D
SMILES:
CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C=C(C=C3)O)OC2=O)O
Molecular Formula:
C19H11O5D5
Molecular Weight:
329.37
7-Hydroxy Warfarin-d5
CAS No.: 94820-65-2
Labelled Products
VCID: VC0196728
Molecular Formula: C19H11O5D5
Molecular Weight: 329.37
Purity: 95% by HPLC; 98% atom D
| CAS No. | 94820-65-2 |
|---|---|
| Product Name | 7-Hydroxy Warfarin-d5 |
| Molecular Formula | C19H11O5D5 |
| Molecular Weight | 329.37 |
| IUPAC Name | 4,7-dihydroxy-3-[3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one |
| Standard InChI | InChI=1S/C19H16O5/c1-11(20)9-15(12-5-3-2-4-6-12)17-18(22)14-8-7-13(21)10-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/i2D,3D,4D,5D,6D |
| SMILES | CC(=O)CC(C1=CC=CC=C1)C2=C(C3=C(C=C(C=C3)O)OC2=O)O |
| Appearance | White Solid |
| Melting Point | >199 °C (dec.) |
| Description | One of the isotopic labelled impurities of Warfarin, which is a kind of Coumarin anticoagulant. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 17834-03-6 (unlabelled) |
| Synonyms | 4,7-Dihydroxy-3-(3-oxo-1-[phenyl-d5)butyl]-2H-1-benzopyran-2-one; 3-(α-Acetonylbenzyl)-4,7-dihydroxycoumarin-d5 |
| Tag | Warfarin Impurities |
| PubChem Compound | 71311832 |
| Last Modified | Nov 14 2021 |
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